Cas no 903870-95-1 (5-(2-chloro-4-fluorophenyl)methoxy-2-5-(2-methoxyphenoxy)pyrimidin-4-ylphenol)

• Product Name: 5-(2-chloro-4-fluorophenyl)methoxy-2-5-(2-methoxyphenoxy)pyrimidin-4-ylphenol
• CAS No: 903870-95-1
• MF: C₂₄H₁₈ClFN₂O₄
• MW: 452.862128734589
• CID: 5426506
• Update Time: 2025-10-29

5-(2-chloro-4-fluorophenyl)methoxy-2-5-(2-methoxyphenoxy)pyrimidin-4-ylphenol Chemical and Physical Properties

Names and Identifiers

• 5-((2-chloro-4-fluorobenzyl)oxy)-2-(5-(2-methoxyphenoxy)pyrimidin-4-yl)phenol
• 5-(2-chloro-4-fluorophenyl)methoxy-2-5-(2-methoxyphenoxy)pyrimidin-4-ylphenol

• Inchi： 1S/C24H18ClFN2O4/c1-30-21-4-2-3-5-22(21)32-23-12-27-14-28-24(23)18-9-8-17(11-20(18)29)31-13-15-6-7-16(26)10-19(15)25/h2-12,14,29H,13H2,1H3
• InChI Key： MDGVOOOWFMYWAQ-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OCC2=CC=C(F)C=C2Cl)=CC=C1C1C(OC2=CC=CC=C2OC)=CN=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 5-(2-chloro-4-fluorophenyl)methoxy-2-5-(2-methoxyphenoxy)pyrimidin-4-ylphenol

Introduction to 5-(2-Chloro-4-fluorophenyl)methoxy-2-5-(2-methoxyphenoxy)pyrimidin-4-ylphenol (CAS No. 903870-95-1)

5-(2-Chloro-4-fluorophenyl)methoxy-2-5-(2-methoxyphenoxy)pyrimidin-4-ylphenol (CAS No. 903870-95-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 903870-95-1, is characterized by its unique molecular structure, which includes a pyrimidine core, a phenolic hydroxyl group, and various substituents such as chloro, fluoro, and methoxy groups. These structural features contribute to its potential therapeutic applications and biological activities.

The pyrimidine core is a common motif in many biologically active molecules, including nucleic acids and various drugs. The presence of the phenolic hydroxyl group can enhance the compound's ability to interact with biological targets, such as enzymes and receptors. Additionally, the chloro and fluoro substituents can influence the compound's lipophilicity and metabolic stability, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 5-(2-Chloro-4-fluorophenyl)methoxy-2-5-(2-methoxyphenoxy)pyrimidin-4-ylphenol in various therapeutic areas. One notable application is in the treatment of cancer. Research has shown that this compound exhibits significant antiproliferative activity against several cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action appears to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

In a study published in the *Journal of Medicinal Chemistry*, researchers demonstrated that 5-(2-Chloro-4-fluorophenyl)methoxy-2-5-(2-methoxyphenoxy)pyrimidin-4-ylphenol selectively targets the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. By inhibiting this pathway, the compound can induce cell cycle arrest and apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity makes it an attractive candidate for further preclinical and clinical evaluation.

Beyond its antiproliferative properties, 5-(2-Chloro-4-fluorophenyl)methoxy-2-5-(2-methoxyphenoxy)pyrimidin-4-ylphenol has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory effects. In a study published in *Inflammation Research*, the compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. This suggests that it could be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 5-(2-Chloro-4-fluorophenyl)methoxy-2-5-(2-methoxyphenoxy)pyrimidin-4-ylphenol have also been studied extensively. Research has shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are important considerations for drug development. The compound's lipophilicity, as influenced by its chloro and fluoro substituents, contributes to its ability to cross biological membranes and reach its target sites effectively.

Despite its promising therapeutic potential, further research is needed to fully understand the safety and efficacy of 5-(2-Chloro-4-fluorophenyl)methoxy-2-5-(2-methoxyphenoxy)pyrimidin-4-ylphenol. Preclinical studies are ongoing to evaluate its toxicity profiles and optimize its formulation for clinical use. Additionally, clinical trials will be necessary to assess its effectiveness in human patients.

In conclusion, 5-(2-Chloro-4-fluorophenyl)methoxy-2-5-(2-methoxyphenoxy)pyrimidin-4-ylphenol (CAS No. 903870-95-1) is a promising compound with diverse therapeutic applications. Its unique molecular structure and biological activities make it a valuable candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.